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Introduction
Auramine O (C.I. Basic Yellow 2) is a diarylmethane dye known for its brilliant yellow,

fluorescent color.[1] It is widely used in various industrial applications, including the dyeing of

textiles and paper.[2][3] As a cationic dye, Auramine O exhibits a strong affinity for anionic

substrates such as silk, wool, acrylic, tannin-mordanted cotton, and paper pulp.[4][5][6] Its

popularity in these applications stems from its high tinctorial strength and cost-effectiveness.[5]

However, it is crucial to note that Auramine O has poor light and wash fastness.[7]

Furthermore, Auramine O is classified as a hazardous substance and a suspected carcinogen,

necessitating strict safety precautions during handling and disposal.[8]

These application notes provide detailed protocols for the use of Auramine O in textile and

paper dyeing, summarize quantitative data on its performance, and illustrate the experimental

workflows and chemical mechanisms involved.

Safety Precautions and Handling
Warning: Auramine O is a hazardous chemical and is suspected of causing cancer.[8] It is also

harmful if swallowed and toxic in contact with skin.[8] Strict adherence to safety protocols is

mandatory.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety goggles.[8]

Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation

of dust or aerosols.

Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or smoke

when handling Auramine O.[8]

Storage: Store Auramine O in a tightly sealed container in a cool, dry, and well-ventilated

place, away from incompatible materials.

Disposal: Dispose of Auramine O and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Data Presentation: Properties of Auramine O
The following tables summarize the key physical, chemical, and fastness properties of

Auramine O.

Table 1: Physical and Chemical Properties of Auramine O

Property Value Reference(s)

C.I. Name Basic Yellow 2 [4][6]

C.I. Number 41000 [4][6]

CAS Number 2465-27-2 [4][6]

Molecular Formula C₁₇H₂₂ClN₃ [4][6]

Molecular Weight 303.83 g/mol [4][6]

Appearance Yellow powder or needles [1]

Solubility
Soluble in cold and hot water,

and ethanol.
[9]

Table 2: Fastness Properties of Auramine O on Different Textiles
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Fiber
Light Fastness
(ISO 105-B02)

Wash Fastness
(ISO 105-C06) -
Color Change

Wash Fastness
(ISO 105-C06) -
Staining

Silk 1-2 3
1-2 (on white silk), 3-4

(on white cotton)

Tannin-mordanted

Cotton
2-3 2 (at 40°C) -

Fastness is graded on a scale of 1 to 5 for wash fastness and 1 to 8 for light fastness, where a

higher number indicates better fastness.

Experimental Protocols
Textile Dyeing
Auramine O can be used to dye various textiles. The following are generalized laboratory-

scale protocols. It is recommended to conduct preliminary tests to optimize conditions for

specific materials and desired shades. A crucial parameter in dyeing is the liquor ratio, which is

the ratio of the weight of the liquid (dye bath) to the weight of the goods being dyed.[10][11][12]

Protocol 1: Dyeing of Silk with Auramine O

Materials:

Silk fabric

Auramine O dye

Glacial acetic acid

Distilled water

Beakers

Heating plate with magnetic stirrer

Glass rod
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Thermometer

Procedure:

Preparation of the Dyebath:

Weigh the dry silk fabric.

Calculate the required amount of Auramine O dye (e.g., 1% on weight of fabric, owf).

Prepare a stock solution of the dye by dissolving it in a small amount of hot distilled water.

In a beaker, prepare the dyebath with a liquor ratio of 30:1 (30 mL of water for every 1 g of

fabric).

Add the dye stock solution to the dyebath and stir well.

Acidify the dyebath by adding glacial acetic acid to achieve a pH of 4-5.5.[7]

Dyeing:

Introduce the pre-wetted silk fabric into the dyebath at room temperature.

Gradually raise the temperature of the dyebath to 60°C while stirring continuously. Note:

Do not exceed 70°C to avoid decomposition of the dye.[13]

Maintain the temperature at 60°C for 45-60 minutes, with constant stirring.

Rinsing and Drying:

After dyeing, remove the silk fabric from the dyebath and allow it to cool.

Rinse the fabric thoroughly with cold water until the water runs clear.

Squeeze out the excess water gently and air-dry the fabric away from direct sunlight.

Protocol 2: Dyeing of Cotton with Auramine O using a Tannin Mordant
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Cotton requires a mordant for effective dyeing with basic dyes like Auramine O. Tannic acid is

a common mordant used for this purpose.[4]

Materials:

Cotton fabric

Tannic acid

Auramine O dye

Glacial acetic acid

Distilled water

Beakers

Heating plate with magnetic stirrer

Glass rod

Thermometer

Procedure:

Mordanting with Tannic Acid:

Weigh the dry cotton fabric.

Prepare a tannin bath with a concentration of 5% tannic acid (owf) and a liquor ratio of

20:1.

Introduce the pre-wetted cotton fabric into the tannin bath.

Heat the bath to 60°C and maintain for 1 hour, stirring occasionally.

Allow the fabric to cool in the bath.

Squeeze the fabric to remove excess liquid but do not rinse.
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Dyeing:

Prepare the dyebath as described in Protocol 1 (Step 1), using a liquor ratio of 30:1 and

adjusting the pH to 4-5.5 with acetic acid.

Introduce the tannin-mordanted, damp cotton fabric into the dyebath at room temperature.

Gradually raise the temperature to 60°C and maintain for 45-60 minutes with constant

stirring. Again, do not exceed 70°C.

Rinsing and Drying:

Remove the dyed fabric, rinse thoroughly with cold water, and air-dry.

Paper Dyeing
Auramine O is used for dyeing paper pulp to produce colored paper. The process typically

occurs in the wet end of the papermaking process.[14]

Protocol 3: Laboratory-Scale Paper Pulp Dyeing with Auramine O

Materials:

Bleached or unbleached paper pulp slurry

Auramine O dye

Distilled water

Beaker or container for dyeing

Stirrer

Procedure:

Preparation:

Determine the dry weight of the paper pulp in the slurry.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1666133?utm_src=pdf-body
https://textilelearner.net/colour-fastness-to-washing-procedure/
https://www.benchchem.com/product/b1666133?utm_src=pdf-body
https://www.benchchem.com/product/b1666133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the required amount of Auramine O dye (e.g., 0.1-1.0% owf, depending on the

desired shade intensity).

Prepare a dilute stock solution of Auramine O in distilled water.

Dyeing:

In a beaker, dilute the pulp slurry with water to a consistency of approximately 1-2%.

While stirring the pulp slurry, gradually add the Auramine O stock solution.

Continue to stir for 15-30 minutes to ensure uniform distribution and fixation of the dye

onto the pulp fibers.

Sheet Formation and Drying:

The dyed pulp can then be used to form paper sheets using standard laboratory methods

(e.g., hand sheet former).

Press and dry the formed sheets to obtain the colored paper.

Visualization of Processes and Mechanisms
Experimental Workflows
The following diagrams illustrate the general workflows for textile and paper dyeing with

Auramine O.

Preparation Dyeing Process Finishing

Weigh Dry Fabric Calculate Dye Amount Prepare Dyebath Add Wet Fabric to Dyebath Heat to 60°C Dye for 45-60 min Cool Rinse Thoroughly Air Dry

Click to download full resolution via product page

Textile Dyeing Workflow with Auramine O.
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Preparation Dyeing Process Sheet Formation

Determine Dry Pulp Weight Calculate Dye Amount Prepare Dye Solution Dilute Pulp Slurry Add Dye Solution to Pulp Stir for 15-30 min Form Paper Sheet Press and Dry

Click to download full resolution via product page

Paper Pulp Dyeing Workflow with Auramine O.

Chemical Binding Mechanism
Auramine O is a cationic (positively charged) dye. Cellulose fibers in paper and, to a lesser

extent, in cotton, have anionic (negatively charged) groups on their surface. The primary

binding mechanism is the electrostatic attraction between the cationic dye molecule and the

anionic sites on the fiber.[5][11]

Auramine O (Cationic Dye) Cellulose Fiber (Anionic)

Auramine O⁺

Dyed Fiber
(Electrostatic Bond)

Electrostatic
Attraction

Cellulose-COO⁻

Click to download full resolution via product page

Binding Mechanism of Auramine O to Cellulose.

For cotton, which has fewer anionic groups, a tannin mordant is used. Tannic acid is a large

polyphenol that adheres to the cotton fibers and introduces numerous negatively charged

phenolate groups, thereby increasing the negative charge on the fiber surface and enhancing

the electrostatic attraction for the cationic Auramine O dye.
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Conclusion
Auramine O is a vibrant yellow dye effective for coloring various textiles and paper. Its

application, however, is marked by poor fastness properties and significant health and safety

concerns. The protocols provided herein offer a foundation for the laboratory-scale application

of Auramine O, emphasizing the necessary safety precautions. The cationic nature of the dye

dictates its binding to anionic substrates, a process that can be enhanced through the use of

mordants like tannic acid for cotton. Due to its hazardous nature, researchers and

professionals should consider safer, more environmentally friendly alternatives where possible

and handle Auramine O with the utmost care when its specific properties are required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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